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Abstract

RMC-113 is a novel small molecule inhibitor demonstrating potent broad-spectrum antiviral
activity, notably against SARS-CoV-2 and other RNA viruses. This technical guide provides an
in-depth overview of the target identification and validation process for RMC-113. Through a
multi-faceted approach, including advanced proteomics and cellular assays, RMC-113 has
been identified as a dual inhibitor of the host lipid kinases PIKFYVE and Phosphatidylinositol-4-
Phosphate 5-Kinase Family Member 2C (PIP4K2C). This document details the experimental
methodologies employed to elucidate its mechanism of action, which involves the modulation
of endosomal trafficking and the reversal of virus-induced impairment of autophagic flux. All
guantitative data are presented in structured tables, and key signaling pathways and

experimental workflows are visualized through diagrams.

Target Identification

The primary targets of RMC-113 were elucidated using a chemical proteomics approach.

Kinome Profiling
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An unbiased screen of the human kinome was performed to identify the cellular targets of
RMC-113.

Experimental Protocol: Multiplexed Inhibitor Beads Kinome Profiling and Mass Spectrometry
(MIB/MS)

o Lysate Preparation: SUM159 cell lysates were prepared to serve as a source of native
kinases.

o Compound Incubation: Lysates were incubated with varying concentrations of RMC-113
(e.g., 0.1, 1.0, and 10 uM) or DMSO as a vehicle control.

« Affinity Purification: The treated lysates were passed over multiplexed inhibitor beads, which
are functionalized with a broad-spectrum kinase inhibitor to capture a significant portion of
the kinome. Kinases that are bound by RMC-113 in the lysate will not bind to the beads and
will be depleted from the captured fraction.

o Mass Spectrometry: The proteins captured by the beads were identified and quantified using
mass spectrometry.

o Data Analysis: The abundance of each kinase in the RMC-113-treated samples was
compared to the DMSO control. A dose-dependent decrease in the abundance of a kinase
on the beads indicates it as a target of RMC-113.

This screen identified PIKFYVE and PIP4K2C as the primary targets of RMC-113, with dose-
dependent binding observed.

Target Validation and Mechanism of Action

Following identification, a series of validation studies were conducted to confirm the targets and
elucidate the mechanism of action of RMC-113.

In Vitro Kinase and Binding Assays

Biochemical assays were performed to quantify the inhibitory activity of RMC-113 against the
identified targets.

Experimental Protocol: In Vitro Kinase/Binding Assays
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o PIKFYVE Activity Assay: The enzymatic activity of recombinant PIKFYVE was measured in
the presence of varying concentrations of RMC-113. The IC50 value was determined by
quantifying the inhibition of substrate phosphorylation.

o PIP4K2C Binding Assay: Due to the low enzymatic activity of PIP4K2C, a binding assay was
utilized. The dissociation constant (Kd) or inhibition constant (Ki) was determined by
measuring the displacement of a known ligand or by a direct binding assay with varying
concentrations of RMC-113.

Table 1: In Vitro Activity of RMC-113

Target Assay Type Value
PIKFYVE Activity IC50 =8 nM
PIKFYVE Binding Ki =370 nM
PIP4K2C Binding Ki =46 nM

Target Engagement in Cellular Systems

To confirm that RMC-113 engages its targets within a cellular context, a clickable probe of
RMC-113 was developed.

Experimental Protocol: Clickable Probe Pulldown Assay

e Probe Synthesis: A clickable analog of RMC-113, such as one containing an alkyne group, is
synthesized.

e Cellular Treatment: Cells are treated with the clickable probe.

e Lysis and Click Chemistry: Cells are lysed, and the alkyne-tagged probe, now covalently
bound to its targets, is "clicked" to a reporter molecule (e.g., biotin-azide) via a copper-
catalyzed azide-alkyne cycloaddition (CUAAC) reaction.

o Enrichment and Detection: Biotinylated protein complexes are enriched using streptavidin
beads. The presence of the target kinases (PIKFYVE and PIP4K2C) is then confirmed by
Western blotting.
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This technique provides direct evidence of target engagement in a biological system.

Antiviral Activity

The antiviral efficacy of RMC-113 was assessed across a range of RNA viruses.
Experimental Protocol: Antiviral Assays

e Plague Assay: Confluent cell monolayers (e.g., Calu-3) are infected with the virus of interest
in the presence of serial dilutions of RMC-113. After an incubation period, cells are fixed and
stained to visualize plaques (zones of cell death). The EC50 is calculated as the
concentration of RMC-113 that reduces the number of plaques by 50%.

e Pseudovirus Neutralization Assay: Replication-restricted pseudoviruses expressing the spike
protein of a target virus (e.g., rVSV-SARS-CoV-2-S) and a reporter gene (e.g., luciferase) are
used to infect cells. The EC50 is determined by measuring the reduction in reporter gene
expression in the presence of varying concentrations of RMC-113.

Table 2: Antiviral Activity of RMC-113

Virus Cell Line Assay Type EC50 (pM)
SARS-CoV-2 Calu-3 Plague Assay 0.25
rVSV-SARS-CoV-2-S Vero Pseudovirus 1.8

VEEV (vaccine strain) U-87 MG Not specified 1.4

DENV2 Huh7 Not specified 1.4

EBOV Huh7 Not specified 5.0

MARV Huh7 Not specified 7.8

Mechanism of Action: Reversal of Autophagic Flux
Impairment

RMC-113's mechanism of action is linked to its ability to reverse the impairment of autophagic
flux caused by viral infection.
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Experimental Protocol: Autophagy Flux Assay

o Reporter System: A549-ACE2 cells are engineered to express a tandem fluorescent reporter,
MRFP-GFP-LC3.

¢ Infection and Treatment: Cells are infected with SARS-CoV-2 and treated with RMC-113 or
controls.

o Confocal Microscopy: The localization of the fluorescent reporter is visualized by confocal
microscopy. In this system, autophagosomes appear as yellow puncta (mMRFP and GFP
colocalization), while autolysosomes appear as red puncta (GFP is quenched in the acidic
environment of the lysosome).

o Quantification: The ratio of autolysosomes to autophagosomes is quantified. An increase in
this ratio indicates a restoration of autophagic flux.

Studies have shown that SARS-CoV-2 infection impairs autophagic flux, and treatment with
RMC-113 restores this process, leading to enhanced viral protein degradation.[1]
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Caption: Workflow for the identification of RMC-113 targets using MIB/MS.

RMC-113 Mechanism of Action in Antiviral Activity
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Caption: RMC-113 inhibits PIKFYVE and PIP4K2C to restore autophagic flux.

Autophagy Flux Reporter System
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Caption: The mRFP-GFP-LC3 reporter system for monitoring autophagic flux.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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